4-Hydroxy-6-methyl-1-benzofuran-3(2H)-one

• IUPAC Name: 4-hydroxy-6-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C9H8O3/c1-5-2-6(10)9-7(11)4-12-8(9)3-5/h2-3,10H,4H2,1H3
• InChI Key: SKTYUPHFRCASKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=O)COC2=C1)O
• Molecular Formula: C9H8O3
• Molecular Weight: 164.16 g/mol

Description

4-Hydroxy-6-methyl-1-benzofuran-3(2H)-one, also known as HMF, is a chemical compound that is widely used in various scientific research applications. It is a naturally occurring substance that is formed during the thermal decomposition of sugars and is found in many food products. HMF has gained significant attention due to its potential applications in the fields of medicine, agriculture, and food science. In

Scientific Research Applications

Electrochemical Studies

Electrochemical oxidation of certain acids has been studied in the presence of similar benzofuran derivatives. These studies have shown that these compounds can participate in electro-decarboxylation reactions, forming benzofuran derivatives with potential applications in electrochemical synthesis (Moghaddam et al., 2006). Another study has also focused on the electrochemical oxidation of catechols in the presence of related compounds, leading to the synthesis of benzofuran derivatives, suggesting potential applications in electrochemical processes (Fakhari et al., 2005).

Synthesis of Novel Compounds

Benzofuran derivatives have been used as starting materials or intermediates in the synthesis of novel chemical compounds. For example, they have been utilized in the total synthesis of certain compounds isolated from natural sources, showcasing their importance in organic synthesis and medicinal chemistry (Pergomet et al., 2017). Additionally, studies have reported the synthesis of various benzofuran-4-one derivatives via multicomponent reactions, highlighting their versatility in creating diverse molecular structures (Bade & Vedula, 2014).

Pharmacological Research

Certain benzofuran derivatives have been isolated from natural sources and have shown moderate antitumor and antimicrobial activities. This indicates their potential application in the development of new therapeutic agents (Xia et al., 2011). Furthermore, novel compounds synthesized from benzofuran derivatives have demonstrated inhibitory activities against enzymes like acetylcholinesterase, suggesting their potential use in treating diseases like Alzheimer's (Luo et al., 2005).

Crystallographic and Structural Analysis

Benzofuran derivatives have been studied for their crystallographic properties, providing valuable insights into their molecular structure and interactions. Such studies are crucial for understanding the physical and chemical properties of these compounds, which can be essential for their application in various fields (Choi et al., 2009).

Development of PET Probes

Research has been conducted on the synthesis of benzofuran-3(2H)-one derivatives as potential PET (Positron Emission Tomography) probes. These studies are significant for the development of new diagnostic tools in medical imaging (Gao et al., 2013).